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Compound of Interest

Compound Name: 4-Chlorobenzophenone

L  Get Quote

Cat. No.: B192759

Essential Safety and Handling of 4-
Chlorobenzophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate, essential safety and logistical
information for the handling of 4-Chlorobenzophenone (CAS No. 134-85-0), a common
laboratory chemical. Adherence to these guidelines is critical to ensure personal safety and
proper disposal.

Chemical and Physical Properties

Property

Value

Appearance

Off-white to beige crystalline powder[1][2]

Molecular Formula

C13H9CIO[1]

Molecular Weight 216.66 g/mol [1]

Melting Point 74 - 77 °C[1][2]

Boiling Point 195 - 196 °C at 23 hPa[1]
Solubility Insoluble in water[2]
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Hazard Identification and Personal Protective Equipment

(PPE)

4-Chlorobenzophenone is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][3][4] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles approved under
standards such as EN166 (EU)
or OSHA 29 CFR 1910.133
(US).[1][3]14]

To prevent eye contact which

can cause serious irritation.[2]

[3]4]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), lab coat,
and other protective clothing to

prevent skin exposure.[2][3][5]

To prevent skin contact which

can cause irritation.[2][3][4]

Respiratory Protection

For nuisance levels of dust, a
type N95 (US) or type P1 (EN
143) dust mask is
recommended.[1] In case of
inadequate ventilation, a
NIOSH-approved respirator

should be worn.[5]

To prevent respiratory tract

irritation from dust inhalation.

[21(31[4]

Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure risks.

Operational Plan:
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» Ventilation: Always handle 4-Chlorobenzophenone in a well-ventilated area, such as a
chemical fume hood, to minimize dust inhalation.[1][2][3]

e Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
material.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[5]

Clothing: Remove and wash contaminated clothing before reuse.[2][4]
Storage Plan:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

o Keep away from strong oxidizing agents.[1]

First Aid and Emergency Procedures

In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i o
upper and lower eyelids.[2][3][4] If irritation

persists, seek medical attention.[4]

Wash off immediately with plenty of soap and
_ water while removing all contaminated clothing
Skin Contact S
and shoes.[2] If skin irritation occurs, get

medical advice/attention.[4]

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing.[2][3][4] If you
feel unwell, call a poison center or doctor.[3][4]

Clean mouth with water and drink plenty of

Ingestion water afterwards.[2] Do NOT induce vomiting.[3]

[4]

Disposal Plan

Proper disposal of 4-Chlorobenzophenone and its containers is essential to prevent

environmental contamination.

o Chemical Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1] Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[2]

o Contaminated Packaging: Dispose of as unused product in a suitable, closed container.[1]

Visual Guides for Safe Handling

To further aid in understanding the necessary safety protocols, the following diagrams illustrate
the operational workflow for handling 4-Chlorobenzophenone and the logical relationship

between hazards and control measures.
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Caption: Workflow for safely handling 4-Chlorobenzophenone.
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Caption: Relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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